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Compound of Interest

Compound Name: Paeonilactone C

Cat. No.: B029573

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and purification of
Paeonilactone C, a monoterpenoid natural product isolated from plants of the Paeonia genus.
The protocols described herein are based on established stereoselective synthetic routes and
common purification techniques for natural products.

Chemical Structure and Properties

Paeonilactone C is a bicyclic monoterpenoid with a dense arrangement of stereocenters and
oxygen-containing functional groups. Its chemical formula is C17H1s80s, and its structure is
characterized by a lactone ring fused to a highly substituted cyclohexane core.

Property Value
Molecular Formula C17H1806
Molecular Weight 318.32 g/mol

[(3S,3aR,6S,7aR)-6-hydroxy-6-methyl-2,5-
IUPAC Name dioxo-3a,4,7,7a-tetrahydro-3H-1-benzofuran-3-

ylmethyl benzoate

CAS Number 98751-77-0
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Stereoselective Synthesis of Paeonilactone C

The total synthesis of Paeonilactone C can be achieved through a stereoselective route
starting from readily available precursors. The following protocol is a composite of reported
synthetic strategies, providing a plausible pathway for its laboratory-scale synthesis. The
overall synthetic workflow is depicted below.
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Paeonilactone C Synthetic Workflow
Starting Material
(e.g., substituted cyclohexenone)

Multiple Steps

Godolactonization & Functional Group Manipulationg

Gpoxidation & Ring Openinga
Gormation of Diol Intermediate (14bD

Oxidation of secondary alcohol

(Swern OxidatiorD
(Crude Paeonilactone C)
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Pro-inflammatory Genes
(TNF-a, IL-6, COX-2)

Hypothesized Anti-inflammatory Signaling Pathway of Paeonilactone C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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